Methyl 4-({2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]propanoyl}amino)benzoate

Specification

• Molecular Formula: C15H17N5O3S
• Molecular Weight: 347.4 g/mol
• IUPAC Name: methyl 4-[2-(4,6-diaminopyrimidin-2-yl)sulfanylpropanoylamino]benzoate
• Standard InChI: InChI=1S/C15H17N5O3S/c1-8(24-15-19-11(16)7-12(17)20-15)13(21)18-10-5-3-9(4-6-10)14(22)23-2/h3-8H,1-2H3,(H,18,21)(H4,16,17,19,20)
• Standard InChI Key: AOULMZKKONBJIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)C(=O)OC)SC2=NC(=CC(=N2)N)N

Introduction

Methyl 4-({2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]propanoyl}amino)benzoate is a complex organic compound with a molecular formula of C₁₅H₁₇N₅O₃S. This compound is characterized by its unique structure, which includes a benzoate moiety linked to a propanoyl group that is further substituted with a sulfanyl group and a pyrimidine derivative. The molecular weight of this compound is approximately 347.4 g/mol, although there might be slight variations in reported values due to differences in calculation methods.

Synthesis and Preparation

The synthesis of Methyl 4-({2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]propanoyl}amino)benzoate typically involves multi-step organic synthesis techniques. These methods often require careful control of reaction conditions to ensure the formation of the desired product with high purity.

Biological and Therapeutic Potential

This compound is of interest in medicinal chemistry due to its potential therapeutic applications, particularly as a lead compound in drug discovery targeting diseases associated with pyrimidine metabolism or those requiring modulation of specific biological pathways. Its structural features may also allow for modifications that enhance its pharmacological properties.

Related Compounds and Research Findings

Related compounds, such as 2-(4,6-diaminopyrimidin-2-yl)sulfanyl-2-methylpropanoic acid, share similar structural motifs and have been studied for their biological activities. This compound has a molecular formula of C₈H₁₂N₄O₂S and a molecular weight of 228.27 g/mol. Research on such compounds highlights the importance of pyrimidine derivatives in drug development.